Cas no 6064-43-3 (N-[4-(dimethylamino)phenyl]ethanediamide)

• Product Name: N-[4-(dimethylamino)phenyl]ethanediamide
• CAS No: 6064-43-3
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 1621325
• PubChem ID: 2883782
• Update Time: 2025-04-21

N-[4-(dimethylamino)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(dimethylamino)phenyl]ethanediamide
• N'-[4-(dimethylamino)phenyl]oxamide
• AKOS000344268
• CB05802
• CBMicro_003979
• Cambridge id 6064433
• BIM-0003909.P001
• N~1~-[4-(Dimethylamino)phenyl]ethanediamide
• DTXSID20387209
• 6064-43-3
• SMSF0012670

• Inchi： 1S/C10H13N3O2/c1-13(2)8-5-3-7(4-6-8)12-10(15)9(11)14/h3-6H,1-2H3,(H2,11,14)(H,12,15)
• InChI Key： VHBMNGXISXTKDK-UHFFFAOYSA-N
• SMILES： O=C(C(N)=O)NC1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 207.10089
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.43